Cas no 776-79-4 (2-(2-Carboxyethyl)benzoic acid)

• Product Name: 2-(2-Carboxyethyl)benzoic acid
• CAS No: 776-79-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00016550
• CID: 568055
• PubChem ID: 24865378
• Update Time: 2025-05-24

2-(2-Carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyphenyl)propionic acid
• 2-(2-carboxyethyl)benzoic acid
• 3-(2-Carboxyphenyl)propanoic acid
• 4-(2-carboxyethyl)benzoic acid
• Benzenepropanoic acid,2-carboxy-
• O-CARBOXYPHENYLPROPIONIC ACID
• 2-Carboxybenzenepropanoic acid
• 2-carboxyphenylpropanoic acid
• bishomophthalic acid
• NSC 16637
• Tetralic acid
• o-Carboxyhydrocinnamic acid
• BENZENEPROPANOIC ACID, 2-CARBOXY-
• NSC16637
• 2-Carboxyhydrocinnamic acid
• 2-(2-carboxyethyl) benzoic acid
• 2-(2-carboxyethyl)-benzoic acid
• VEEXBQLWMFMATJ-UHFFFAOYSA-N
• MB00245
• TRA
• DTXSID10280376
• CS-W010663
• AKOS005216393
• 3-(2-Carboxyphenyl)propionic acid, 99%
• SCHEMBL29062
• FT-0613529
• NSC-16637
• MFCD00016550
• DS-12917
• AM20041166
• 2-(2-carboxyethyl)benzoicacid
• A839161
• 776-79-4
• DB-075362
• 2-(2-Carboxyethyl)benzoic acid

• MDL： MFCD00016550
• Inchi： 1S/C10H10O4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： VEEXBQLWMFMATJ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.330±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166-168 °C (lit.)
• Boiling Point: 394.4°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.585
• Solubility: Slightly soluble (7 g/l) (25 º C),
• PSA: 74.60000
• LogP: 1.40200
• Solubility: Not determined

2-(2-Carboxyethyl)benzoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-Carboxyethyl)benzoic acid

Comprehensive Analysis of 2-(2-Carboxyethyl)benzoic acid (CAS No. 776-79-4): Properties, Applications, and Industry Trends

2-(2-Carboxyethyl)benzoic acid (CAS 776-79-4), a versatile dicarboxylic acid derivative, has garnered significant attention in pharmaceutical intermediates, specialty chemicals, and material science. This white crystalline powder, with a molecular formula of C10H10O4, exhibits unique reactivity due to its dual carboxyl groups and aromatic ring structure. Researchers increasingly explore its role in sustainable synthesis and biodegradable polymer formulations, aligning with global trends toward green chemistry solutions.

The compound's structure-activity relationship makes it valuable for designing drug precursors, particularly in nonsteroidal anti-inflammatory drugs (NSAIDs) development. Its benzoic acid backbone allows for predictable modification patterns, while the carboxyethyl side chain enhances solubility—a critical factor addressed in recent pharmacokinetic optimization studies. Analytical techniques like HPLC purity testing and FT-IR spectroscopy confirm its stability under various storage conditions, a frequent concern among quality control specialists.

Industrial applications leverage 776-79-4 as a building block for high-performance coatings and adhesive formulations. Manufacturers report improved product durability when incorporating this compound into water-based resin systems, responding to VOC reduction mandates. The European Chemicals Agency (ECHA) registration data indicates growing safe-handling protocols for this material, with particular emphasis on dust control measures during large-scale processing.

Emerging research highlights potential in bio-based plasticizers, where 2-(2-Carboxyethyl)benzoic acid demonstrates compatibility with PVC alternatives. This aligns with searches for "phthalate-free additives" and "eco-friendly plastic components," reflecting consumer demand for safer materials. Patent analyses reveal novel applications in self-healing polymers, where its bifunctional nature enables crosslinking reactions under mild conditions.

From a regulatory perspective, CAS 776-79-4 maintains favorable REACH compliance status, with no current restriction proposals under evaluation. Safety Data Sheets emphasize standard organic acid precautions, including proper ventilation and PPE requirements (gloves, goggles). Environmental fate studies show ready biodegradability in standard OECD tests, addressing sustainability queries from formulation chemists.

The synthesis of 2-(2-Carboxyethyl)benzoic acid typically involves catalytic hydrogenation of corresponding unsaturated precursors or oxidative cleavage routes. Recent process innovations focus on atom economy improvement and waste minimization—topics frequently searched alongside "green synthesis methods." Analytical certificates typically specify ≥98% purity by titration methods, with residual solvent levels meeting ICH Q3C guidelines for pharmaceutical applications.

Market intelligence indicates steady demand growth (CAGR 4.2% 2023-2030) for 776-79-4, driven by expanding electronic material applications. Its dielectric properties show promise in flexible circuit board components, coinciding with industry searches for "high-temperature adhesives." Technical grade pricing remains competitive among aromatic dicarboxylic acids, with supply chain analysts monitoring raw material trends for benzene derivatives.

Quality specifications often include heavy metal limits (<10 ppm) and chloride content controls, particularly for electronic grade material. Storage recommendations highlight moisture-sensitive packaging requirements, a practical consideration for purchasers comparing bulk vs. packaged options. Thermogravimetric analysis (TGA) data confirms stability up to 180°C, supporting its use in thermoset composite manufacturing processes.

Future research directions may explore enzymatic derivatization pathways for 2-(2-Carboxyethyl)benzoic acid, building upon biotechnology advances in carboxylic acid functionalization. The compound's metal-chelating capacity also prompts investigations into wastewater treatment applications, connecting to trending searches for "heavy metal remediation." Collaborative studies between academia and industry continue to uncover novel applications for this structurally adaptable molecule.